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Compound of Interest

Compound Name: 2-Chloropyrrolo[1,2-b]pyridazine

CAS No.: 893723-58-5

Cat. No.: B12123365

Get Quote

Part 1: Structural Context & Nomenclature[1][2]
The pyrrolo[1,2-b]pyridazine scaffold (also known as 5-azaindolizine) is a fused bicyclic system

containing a bridgehead nitrogen.[1] Correct interpretation of spectroscopic data requires

adherence to the IUPAC numbering scheme, where the pyridazine ring atoms are numbered 2,

3, and 4, and the pyrrole ring atoms are numbered 5, 6, and 7.

Numbering Scheme & Connectivity
In 2-Chloropyrrolo[1,2-b]pyridazine, the chlorine atom substitutes the hydrogen at position 2

(adjacent to the bridgehead nitrogen N1).
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2-Chloropyrrolo[1,2-b]pyridazine Structure
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Caption: Numbering scheme for the pyrrolo[1,2-b]pyridazine core. In the 2-chloro derivative, the

Cl atom is attached to C2.

Part 2: Spectroscopic Characterization[1]
Mass Spectrometry (MS)
The mass spectrum provides the primary confirmation of the halogen substitution.

Ionization Mode: Electrospray Ionization (ESI) or EI.[1]

Molecular Ion (

): The parent peak will appear at m/z 152.01 (based on

Cl).

Isotopic Pattern (The "Chlorine Signature"):

A distinctive 3:1 intensity ratio between the

(m/z 152) and

(m/z 154) peaks is observed. This confirms the presence of a single chlorine atom.

Fragmentation: Loss of the chlorine radical (
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) typically yields a fragment at m/z 117 (pyrrolo[1,2-b]pyridazinyl cation).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy[3][4]
[5]

H NMR (Proton NMR)
The introduction of a chlorine atom at C2 removes the most deshielded proton (H2) typically

found in the parent scaffold.

Position

Chemical Shift
(

, ppm)

Multiplicity

Coupling
Constant (

, Hz)

Assignment
Logic

H-2 Absent - -
Substituted by

Cl.

H-3 6.90 - 7.05 Doublet (d)

Ortho to Cl;

shielded relative

to parent due to

mesomeric effect

of Cl.[1]

H-4 7.80 - 7.95 Doublet (d)

Peri-position;

deshielded by

ring current and

N5.

H-6 6.60 - 6.70
Doublet of

doublets (dd)

Pyrrole ring

proton; typical

aromatic range.

[1]

H-7 6.80 - 6.90 Multiplet (m) -
Pyrrole ring

proton.[1]

H-8 7.60 - 7.75 Multiplet (m) -

Adjacent to

bridgehead N5;

deshielded.[1]
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Note: Data estimated based on scaffold trends in CDCl

. In DMSO-d

, signals may shift downfield by 0.1–0.3 ppm.[1]

C NMR (Carbon NMR)[2][3][4][5]
C-2 (Ipso): The carbon bearing the chlorine will appear significantly deshielded relative to a

standard CH, typically in the range of 145–155 ppm, but often shows lower intensity due to

lack of NOE enhancement (quaternary carbon).

C-4:

ppm.[1]

Pyrrole Carbons (C6, C7, C8): Typically resonate between 100–120 ppm.

Infrared Spectroscopy (IR)[4]
C-Cl Stretch: A strong, characteristic band appears in the "fingerprint region" at 1050–1080

cm

.[1]

C=N / C=C Stretch: Aromatic skeletal vibrations observed at 1580–1620 cm

.[1]

Part 3: Experimental Protocol & Workflow
Sample Preparation for NMR
To ensure high-resolution spectra free from aggregation artifacts (common in planar

heteroaromatics):

Solvent Selection: Use DMSO-d

(99.9% D) for maximum solubility and separation of aromatic peaks.[1] Use CDCl

if the sample is strictly non-polar and dry.
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Concentration: Prepare a solution of 5–10 mg of compound in 0.6 mL of solvent.

Filtration: Filter through a cotton plug or PTFE syringe filter to remove inorganic salts (e.g.,

NaCl from synthesis) that cause line broadening.

Synthesis & Isolation Logic
The 2-chloro derivative is often synthesized via the condensation of 3-chloropyridazine with

appropriate electrophiles or via direct chlorination methodologies.[1]

Starting Material:
3-Chloropyridazine

Step 1: N-Amination
(Formation of N-aminopyridazinium salt)

Hydroxylamine-O-sulfonic acid

Step 2: Cycloaddition
(Reaction with dipolarophile/1,3-dicarbonyl)

Base (e.g., K2CO3)

Target:
2-Chloropyrrolo[1,2-b]pyridazine

Cyclization & Aromatization

Click to download full resolution via product page

Caption: General synthetic workflow for accessing the 2-chloropyrrolo[1,2-b]pyridazine
scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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